Cas no 133416-04-3 (4,8,12,16-Tetraazaeicosane-1,20-diamine)

• Product Name: 4,8,12,16-Tetraazaeicosane-1,20-diamine
• CAS No: 133416-04-3
• MF: C₁₆H₄₀N₆
• MW: 316.529003143311
• CID: 234791
• PubChem ID: 10018687
• Update Time: 2025-04-19

4,8,12,16-Tetraazaeicosane-1,20-diamine Chemical and Physical Properties

Names and Identifiers

• 4,8,12,16-Tetraazaeicosane-1,20-diamine
• Homocaldohexamine
• N'-[3-[3-[3-(3-aminopropylamino)propylamino]propylamino]propyl]butane-1,4-diamine
• 133416-04-3
• DTXSID90434310
• SCHEMBL3158875

• Inchi： 1S/C16H40N6/c17-7-1-2-9-19-11-4-13-21-15-6-16-22-14-5-12-20-10-3-8-18/h19-22H,1-18H2
• InChI Key： VJJWUYZASSXYHG-UHFFFAOYSA-N
• SMILES： N(CCCNCCCCN)CCCNCCCNCCCN

Computed Properties

• Exact Mass: 316.3318
• Monoisotopic Mass: 316.33144530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 19
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 100.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines